![molecular formula C21H24BrNO3 B214336 3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B214336.png)
3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one, commonly known as BRD-9424, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.
Mechanism of Action
BRD-9424 inhibits the activity of BET proteins by binding to their bromodomains, which are responsible for recognizing acetylated lysine residues on histones. By inhibiting the activity of BET proteins, BRD-9424 can modulate the expression of genes that are involved in various cellular processes, such as proliferation and differentiation.
Biochemical and Physiological Effects
BRD-9424 has been shown to have potent anti-proliferative effects in cancer cells. It has also been shown to modulate the expression of genes involved in the immune response, making it a potential therapeutic agent for autoimmune disorders. In addition, BRD-9424 has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of BRD-9424 is its high potency and selectivity for BET proteins. This makes it a valuable tool for studying the role of BET proteins in various cellular processes. However, one limitation of BRD-9424 is its relatively short half-life, which may limit its effectiveness in vivo.
Future Directions
There are several future directions for research on BRD-9424. One area of interest is the development of more potent and selective inhibitors of BET proteins. Another area of interest is the identification of biomarkers that can predict response to BET inhibitors. Additionally, the combination of BET inhibitors with other therapies, such as chemotherapy or immunotherapy, is an area of active investigation.
Conclusion
In conclusion, BRD-9424 is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of BET proteins, which are involved in the regulation of gene expression. BRD-9424 has shown promising results in preclinical studies, and there are several future directions for research on this compound.
Synthesis Methods
BRD-9424 can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the formation of key intermediates, which are then coupled to form the final product. The process has been optimized to provide high yields and purity of BRD-9424.
Scientific Research Applications
BRD-9424 has been studied for its potential therapeutic applications in various diseases, such as cancer and autoimmune disorders. It has been shown to inhibit the activity of bromodomain and extra-terminal (BET) proteins, which are involved in the regulation of gene expression. BET proteins have been implicated in the development and progression of various diseases, making them attractive targets for drug development.
properties
Molecular Formula |
C21H24BrNO3 |
---|---|
Molecular Weight |
418.3 g/mol |
IUPAC Name |
3-[2-(1-adamantyl)-2-oxoethyl]-5-bromo-3-hydroxy-1-methylindol-2-one |
InChI |
InChI=1S/C21H24BrNO3/c1-23-17-3-2-15(22)7-16(17)21(26,19(23)25)11-18(24)20-8-12-4-13(9-20)6-14(5-12)10-20/h2-3,7,12-14,26H,4-6,8-11H2,1H3 |
InChI Key |
BFQXOPWEFAFFTM-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C34CC5CC(C3)CC(C5)C4)O |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C34CC5CC(C3)CC(C5)C4)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.